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Compound of Interest

Compound Name: 3-Chloro-4-nitropyridine N-oxide
CAS No.: 76439-45-7
Cat. No.: B102940
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Chloro-4-nitropyridine N-oxide (CAS No: 76439-45-7), a key intermediate in pharmaceutical
synthesis. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR),
and Mass Spectrometry (MS) characteristics, offering valuable data for compound
identification, purity assessment, and further research and development.

Molecular Structure and Properties

e Molecular Formula: CsH3CIN203
e Molecular Weight: 174.54 g/mol

* Appearance: Yellow solid

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The *H
and 3C NMR spectra of 3-Chloro-4-nitropyridine N-oxide provide definitive information about

its chemical environment.

Experimental Protocol - NMR

Sample Preparation: A sample of 3-Chloro-4-nitropyridine N-oxide was dissolved in a
deuterated solvent, such as dimethyl sulfoxide-de (DMSO-ds) or chloroform-d (CDCls), in a
standard 5 mm NMR tube.

Instrumentation: *H and 13C NMR spectra were recorded on a high-resolution spectrometer,
typically operating at a frequency of 300 MHz or higher for protons.

Data Acquisition: Standard pulse sequences were used to acquire the spectra. Chemical shifts
are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal

standard.

'H NMR Data

Chemical Shift (8) o . .

Multiplicity Integration Assignment

ppm

8.45 d 1H H-6

8.24 S 1H H-2

7.89 d 1H H-5

13C NMR Data

Chemical Shift (8) ppm Assighment
149.3 C-4
142.1 C-2
139.6 C-6
126.9 C-3
120.0 C-5
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Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of 3-Chloro-4-nitropyridine N-oxide is characterized by the vibrational frequencies
of the pyridine N-oxide ring, the nitro group, and the carbon-chlorine bond.

Experimental Protocol - IR

Sample Preparation: For solid samples, the potassium bromide (KBr) pellet method is
commonly employed. A small amount of the compound (1-2 mg) is finely ground with
anhydrous KBr and pressed into a thin, transparent pellet.

Instrumentation: The spectrum is recorded using a Fourier-transform infrared (FT-IR)
spectrometer.

Data Acquisition: The spectrum is typically recorded in the mid-infrared range (4000-400 cm™1).

Key IR Absorption Bands

While a specific experimental spectrum for 3-Chloro-4-nitropyridine N-oxide is not readily
available in the searched literature, the expected characteristic absorption bands based on its
functional groups are as follows:

Wavenumber (cm~12) Vibration Intensity

Aromatic C=C and C=N

~1600-1450 stretching Medium to Strong
~1550-1500 Asymmetric NOz stretching Strong
~1360-1320 Symmetric NOz2 stretching Strong
~1280-1200 N-O stretching (N-oxide) Strong
~850-750 C-Cl stretching Medium to Strong
~900-700 C-H out-of-plane bending Medium to Strong

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, aiding in its identification and structural elucidation.

Experimental Protocol - MS

Sample Introduction and lonization: A common technique for pyridine derivatives is gas
chromatography-mass spectrometry (GC-MS) with electron ionization (El) at 70 eV.

Instrumentation: A mass spectrometer, such as a quadrupole or time-of-flight (TOF) analyzer, is
used to separate the ions based on their mass-to-charge ratio (m/z).

Data Acquisition: The mass spectrum is recorded, showing the relative abundance of the
molecular ion and various fragment ions.

Expected Mass Spectrum Fragmentation

A definitive experimental mass spectrum for 3-Chloro-4-nitropyridine N-oxide is not available
in the public domain. However, based on the structure and known fragmentation patterns of
pyridine N-oxides and nitroaromatic compounds, the following key fragments are anticipated:

m/z Proposed Fragment

[M]* (Molecular ion peak, showing isotopic

L74iLe pattern for Chlorine)
158/160 [M-O]* (Loss of oxygen from the N-oxide)
128/130 [M-NO:z]* (Loss of the nitro group)
112/114 [M-O-NO2]*
93 [CsH3CIN]*
77 [CsH3N]*

Visualizations

The following diagrams illustrate the chemical structure and a general workflow for the
spectroscopic analysis of 3-Chloro-4-nitropyridine N-oxide.
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General Workflow for Spectroscopic Analysis
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Caption: General workflow for the spectroscopic analysis of a chemical compound.
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Structure and Key Mass Spectrometry Fragments

3-Chloro-4-nitropyridine N-oxide Expected Mass Fragments (m/z)

CsH3CIN203 17[1\1’}]1;6
M.W. 174.54
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Caption: Chemical structure and expected MS fragmentation of 3-Chloro-4-nitropyridine N-

oxide.

» To cite this document: BenchChem. [Spectroscopic Profile of 3-Chloro-4-nitropyridine N-
oxide: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102940/docs#spectroscopic-profile-of-3-chloro-4-

nitropyridine-n-oxide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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